Cas no 1871000-15-5 (tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate)

Tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a piperidine core with hydroxyl, methyl, and trifluoromethyl substituents, offering multiple sites for functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in drug design. This compound is synthesized under controlled conditions to ensure high purity and consistency. Its well-defined reactivity profile makes it a preferred choice for constructing complex molecules, particularly in medicinal chemistry research.

tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate structure

1871000-15-5 structure

Product Name:tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate

CAS No:1871000-15-5

MF:

MW:

MDL:MFCD28119192

CID:4630070

Update Time:2025-05-22

tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate
- MDL： MFCD28119192

tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM478168-1g	tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate	1871000-15-5	95%+	1g	$657	2023-03-25
Alichem	A129008857-1g	Tert-butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate	1871000-15-5	95%	1g	$514.67	2023-09-02
Alichem	A129008857-5g	Tert-butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate	1871000-15-5	95%	5g	$1529.58	2023-09-02
eNovation Chemicals LLC	D569567-250mg	Tert-Butyl 4-Hydroxy-3-Methyl-4-(Trifluoromethyl)Piperidine-1-Carboxylate	1871000-15-5	95%	250mg	$780	2024-08-03
eNovation Chemicals LLC	D569567-500mg	Tert-Butyl 4-Hydroxy-3-Methyl-4-(Trifluoromethyl)Piperidine-1-Carboxylate	1871000-15-5	95%	500mg	$980	2024-08-03
eNovation Chemicals LLC	D960781-100mg	tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate	1871000-15-5	95%	100mg	$210	2024-06-06
eNovation Chemicals LLC	D960781-250mg	tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate	1871000-15-5	95%	250mg	$335	2024-06-06
eNovation Chemicals LLC	D960781-1g	tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate	1871000-15-5	95%	1g	$650	2024-06-06
Fluorochem	469875-250mg	TERT-BUTYL 4-HYDROXY-3-METHYL-4-(TRIFLUOROMETHYL)PIPERIDINE-1-CARBOXYLATE	1871000-15-5	95.0%	250mg	￡364.00	2023-04-11
Fluorochem	469875-1g	TERT-BUTYL 4-HYDROXY-3-METHYL-4-(TRIFLUOROMETHYL)PIPERIDINE-1-CARBOXYLATE	1871000-15-5	95.0%	1g	￡723.00	2023-04-11

tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate Related Literature

1. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

Additional information on tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1871000-15-5)

The compound tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1871000-15-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the importance of this piperidine derivative as a key intermediate in the synthesis of bioactive molecules. The presence of the trifluoromethyl group and the tert-butyl carbamate moiety enhances its stability and bioavailability, making it a valuable scaffold for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, to optimize the production of this compound with high enantiomeric purity.

In pharmacological investigations, tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate has demonstrated promising activity as a modulator of central nervous system (CNS) targets. Preliminary in vitro studies suggest its potential in addressing neurodegenerative disorders, such as Alzheimer's disease, by inhibiting key enzymes involved in disease progression. Additionally, its structural features have been explored in the design of protease inhibitors, indicating broad applicability in antiviral and anticancer drug development.

Further research has delved into the compound's mechanism of action, revealing its ability to interact with specific protein targets through hydrogen bonding and hydrophobic interactions. Molecular docking studies have provided insights into its binding affinity and selectivity, which are critical for optimizing its therapeutic efficacy. These findings underscore the compound's versatility and its potential to serve as a lead structure for further medicinal chemistry optimization.

In conclusion, tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate represents a promising candidate for drug development, with its unique chemical properties and diverse pharmacological activities. Ongoing research is expected to explore its full therapeutic potential, paving the way for novel treatments in various disease areas. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock new opportunities in chemical biology and medicine.